Cas no 1492-12-2 (D-Valine, N-acetyl-, methyl ester)

D-Valine, N-acetyl-, methyl ester structure
1492-12-2 structure
Product Name:D-Valine, N-acetyl-, methyl ester
CAS No:1492-12-2
MF:C8H15NO3
MW:173.209602594376
CID:1321245
PubChem ID:11008407
Update Time:2025-04-20

D-Valine, N-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Valine, N-acetyl-, methyl ester
    • (R)-Methyl 2-acetamido-3-methylbutanoate
    • CHEMBL3278863
    • METHYL (2R)-2-ACETAMIDO-3-METHYLBUTANOATE
    • 1492-12-2
    • Inchi: 1S/C8H15NO3/c1-5(2)7(8(11)12-4)9-6(3)10/h5,7H,1-4H3,(H,9,10)/t7-/m1/s1
    • InChI Key: KCHNPFJMSOGXIT-SSDOTTSWSA-N
    • SMILES: O(C)C([C@@H](C(C)C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 173.105
  • Monoisotopic Mass: 173.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.4A^2

D-Valine, N-acetyl-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR955495-1g
Methyl (2r)-2-acetamido-3-methylbutanoate
1492-12-2 95%
1g
£435.00 2023-08-31
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